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Compound of Interest

Compound Name: OAC1

Cat. No.: B1677069

For researchers, scientists, and drug development professionals handling OAC1 (N-1H-
pyrrolo[2,3-c]pyridin-5-yl-benzamide), a compound instrumental in stem cell reprogramming,
adherence to proper disposal protocols is paramount to ensure laboratory safety and
environmental protection. This guide provides essential, step-by-step procedures for the safe
handling and disposal of OAC1, aligning with best practices in laboratory safety and chemical
management.

Immediate Safety and Handling Protocols

Before beginning any procedure involving OAC1, it is crucial to consult the substance's Safety
Data Sheet (SDS). While some suppliers may not classify OAC1 as hazardous under the
Globally Harmonized System (GHS), it is important to note that it has been assigned a Water
Hazard Class 3 (WGK 3) in Germany, indicating it is severely hazardous to water.[1][2] This
classification necessitates stringent measures to prevent its release into the environment.

Personal Protective Equipment (PPE):

e Gloves: Wear appropriate chemical-resistant gloves.
o Eye Protection: Use safety glasses or goggles.

e Lab Coat: A standard laboratory coat is required.

Handling:

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1677069?utm_src=pdf-interest
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.benchchem.com/product/b1677069?utm_src=pdf-body
https://www.caymanchem.com/product/14102/oac1
https://www.scbt.com/p/oac-1-300586-90-7
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1677069?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

Avoid generating dust when handling the solid form.

Use in a well-ventilated area or under a chemical fume hood.

Prevent contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

OAC1 Disposal Workflow

The proper disposal of OAC1 and its associated waste must be conducted in a manner that
mitigates its high potential for aquatic environmental damage.
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Caption: OAC1 Disposal Workflow Diagram
Step-by-Step Disposal Procedures
1. Waste Segregation:

e Solid OAC1 Waste: Collect all unused or expired solid OAC1, as well as any materials used
for spill cleanup (e.g., absorbent pads), in a designated and clearly labeled hazardous waste
container.
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e Liquid OAC1 Waste: Solutions containing OAC1 should be collected in a separate, leak-
proof, and clearly labeled hazardous waste container. Do not pour OAC1 solutions down the
drain.

o Contaminated Materials: Any disposable labware, such as pipette tips, tubes, and flasks, that
has come into contact with OAC1 should be considered contaminated and disposed of as
hazardous waste. Place these items in a designated, labeled container or a heavy-duty
plastic bag for hazardous waste.

2. Waste Labeling and Storage:

» All waste containers must be clearly labeled with "Hazardous Waste," the name "OAC1," and
the associated hazards (e.g., "Hazardous to the Aquatic Environment").

o Store waste containers in a designated, secure area away from general laboratory traffic and
incompatible materials.

e Ensure containers are kept closed except when adding waste.
3. Final Disposal:

» Arrange for the collection and disposal of OAC1 waste through your institution's
Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal
contractor.

o Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Decontamination Procedures

e Surfaces: To decontaminate laboratory surfaces, first wipe the area with a cloth dampened
with a suitable solvent (such as ethanol or a detergent solution) to remove any OAC1
residue. Follow this with a thorough cleaning with soap and water. All cleaning materials
must be disposed of as hazardous waste.

» Glassware: Reusable glassware should be rinsed with an appropriate solvent to remove
OAC1. The solvent rinse should be collected as hazardous liquid waste. Following the initial
rinse, wash the glassware with a laboratory detergent and water.
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OAC1 Properties and Safety Data Summary

For quick reference, the following table summarizes key quantitative data for OAC1.

Property Value

Chemical Name N-(1H-pyrrolo[2,3-c]pyridin-5-yl)benzamide
CAS Number 300586-90-7

Molecular Formula C14H11NsO

Molecular Weight 237.26 g/mol

Solubility - DMSO: = 9.9 mg/mL

Storage Temperature Store at -20°C

Water Hazard Class (WGK) 3 (Severely hazardous to water)

By adhering to these procedures, laboratory professionals can ensure the safe handling and
disposal of OAC1, minimizing risks to both personnel and the environment, thereby fostering a
culture of safety and responsibility in research.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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